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Compound of Interest

Compound Name: YKL-06-061

Cat. No.: B611892

Technical Support Center: YKL-06-061

This guide provides researchers, scientists, and drug development professionals with essential
information for handling the compound YKL-06-061. It includes frequently asked questions and
troubleshooting advice to prevent common issues, such as precipitation in stock solutions,
ensuring the integrity and reliability of your experiments.

Frequently Asked Questions (FAQSs)
Q1: What is YKL-06-061 and what are its primary targets?

YKL-06-061 is a potent and selective, second-generation small molecule inhibitor of Salt-
Inducible Kinases (SIK)[1][2][3]. It is also recognized as an inhibitor of TRAF2 and NCK-
interacting kinase (TNIK), a critical component of the Wnt signaling pathway[4][5][6]. Its primary
targets are SIK1, SIK2, and SIK3[7]. Due to its role in modulating these pathways, it is utilized
in research related to cancer, immunology, and neurology[5][8][9].

Table 1: Target Profile and I1Cso Values for YKL-06-061
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Target ICs0 (NM) Notes

SIK1 6.56 Cell-free assay[3][7]

SIK2 1.77 Cell-free assay[3][7]

SIK3 20.5 Cell-free assay[3][7]
In a panel of 468 kinases, FRK
was the only kinase inhibited

FRK 11
more strongly than SIKs[10]
[11]

CSF1R 9.66 Off-target activity[10]

p38a 10.1 Off-target activity[10]

| TNK2 | 10.5 | Off-target activity[10] |

Q2: What are the key physical and chemical properties of YKL-06-

061~

Understanding the basic properties of YKL-06-061 is the first step to proper handling.

Table 2: Physical and Chemical Properties of YKL-06-061

Property Value Reference
Molecular Formula C30H37N702 [3][10]
Molecular Weight 527.66 g/mol [11[3]
Appearance White to off-white solid [1]

| CAS Number | 2172617-15-9 |[2][10] |

Troubleshooting Guide: Preparing and Storing Stock

Solutions
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Precipitation is a common issue that can compromise experimental results. This section
provides a systematic approach to preparing and storing YKL-06-061 to maintain its solubility
and stability.

Q3: My YKL-06-061 powder is not dissolving. What is the correct
procedure?

Difficulty in dissolving YKL-06-061 usually stems from using a suboptimal solvent or insufficient
physical agitation. YKL-06-061 is insoluble in water but soluble in organic solvents like DMSO
and Ethanol[2][3].

Recommended Protocol: Preparing a 10 mM Stock Solution in DMSO

» Preparation: Before opening, allow the vial of YKL-06-061 powder to equilibrate to room
temperature for at least 20 minutes. This prevents condensation of atmospheric moisture
onto the compound.

o Weighing: Accurately weigh the desired amount of powder. For 1 mg of YKL-06-061 (MW:
527.66), you will need 189.5 puL of DMSO to make a 10 mM solution.

» Solvent Addition: Add the calculated volume of fresh, anhydrous (low moisture) DMSO.
Using DMSO that has absorbed moisture can significantly reduce the solubility of the
compound[3].

e Solubilization: Vortex the solution vigorously. If particles are still visible, sonicate the vial in
an ultrasonic bath for 5-10 minutes[1][12]. Gentle warming in a 37°C water bath can also aid
dissolution.

o Confirmation: Ensure the solution is clear and free of any visible precipitate before storing.
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Workflow for YKL-06-061 Solubilization
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A recommended workflow for dissolving YKL-06-061.
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Q4: | found a precipitate in my stock solution after freezing. What
should | do?

Precipitation upon storage, especially after freeze-thaw cycles, can occur due to several
factors.

Common Causes of Precipitation:

Improper Storage: Storing at -20°C for extended periods (over one month) can lead to
instability[1][2].

o Freeze-Thaw Cycles: Repeated changes in temperature can cause the compound to fall out
of solution. It is crucial to aliquot the stock solution into single-use volumes[2].

e Solvent Hydration: Using DMSO that is not anhydrous can introduce water, reducing
solubility[3].

o Concentration Limit: The stock solution may be too concentrated and thus unstable at low
temperatures.

Troubleshooting Steps:

Warm the Solution: Gently warm the vial in a 37°C water bath for 10-15 minutes.

Agitate: Vortex and sonicate the solution as described in the dissolution protocol.

Assess: If the precipitate redissolves, immediately aliquot the solution into smaller, single-
use volumes to prevent future freeze-thaw cycles.

Store Correctly: Store the aliquots at -80°C for long-term stability (up to 6 months)[1].
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Troubleshooting Precipitation in Stock Solutions
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A decision tree for handling precipitated stock solutions.

Reference Data and Protocols
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Solubility Data

The following table summarizes the solubility of YKL-06-061 in various common laboratory
solvents. Always use fresh, anhydrous solvents for best results.

Table 3: Solubility Profile of YKL-06-061

Concentration Molar Equivalent
Solvent Notes
(mg/mL) (mM)
Requires
sonication. Use of
DMSO 16.67 - 62.5 31.6 - 118.45 fresh, anhydrous
DMSO is critical[1]
[31[12].
Ethanol 4 7.58 [2][3]
Water Insoluble Insoluble [2][3]
Acetonitrile 01-1 Slightly Soluble [10]

| Chloroform | 1 - 10 | Sparingly Soluble |[10] |

Storage Recommendations

Proper storage is essential for maintaining the chemical integrity and activity of YKL-06-061.

Table 4: Recommended Storage Conditions
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. Special
Form Temperature Duration .
Instructions

Keep desiccated[2]

Solid Powder -20°C = 3 years 3]

Recommended for
long-term storage.
Protect from light,

Stock Solution -80°C < 6 months store under nitrogen,
and aliquot to avoid
freeze-thaw cycles[1]
[2][13].

| Stock Solution | -20°C | < 1 month | Suitable for short-term storage only[1][2][13]. |

Scientific Context: Signaling Pathway
Q5: Which signaling pathway is modulated by YKL-06-0617

YKL-06-061 is a known inhibitor of TNIK, a kinase that acts as a crucial co-activator in the
canonical Wnt signaling pathway[4][14]. In this pathway, TNIK interacts with the 3-
catenin/TCF4 complex and phosphorylates TCF4, which is an essential step for the
transcriptional activation of Wnt target genes that drive cell proliferation[4][6]. By inhibiting
TNIK, YKL-06-061 can effectively suppress this transcriptional activity, making it a valuable tool
for studying Wnt-dependent processes, particularly in oncology[5][14].
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Simplified Wnt Signaling Pathway & YKL-06-061 Inhibition
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Inhibition of the Wnt pathway by YKL-06-061 via TNIK.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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